Bromelain

• CAS RN: 37189-34-7

Description

Synthesis Analysis

Bromelain is not synthesized chemically but is extracted from the pineapple plant. The process involves the purification of this compound from crude extracts using techniques like centrifugation, ultrafiltration, lyophilization, gel filtration, ion exchange chromatography, affinity chromatography, aqueous two-phase extraction, and reverse micelle chromatography. Advances in purification techniques have led to increased industrial production of this compound globally. Furthermore, recombinant DNA technology presents an alternative strategy for producing large amounts of ultrapure this compound, highlighting the evolving methodologies in this compound production and commercialization (Ramli, Aznan, & Illias, 2017).

Molecular Structure Analysis

This compound is a thiol protease characterized by a basic, 23.8 kDa molecular weight and is unique in containing a single oligosaccharide chain attached to its polypeptide structure. This glycosylation allows for specific affinity binding and favorable orientation during its immobilization on supports for purification, such as Sepharose pre-coupled with lectin, indicating the specificity of its molecular structure (Gupta & Saleemuddin, 2006).

Chemical Reactions and Properties

This compound's proteolytic action enables it to cleave protein substrates, which underlies its therapeutic effects. Its enzymatic activity remains effective over a wide range of pH (5.5 to 8.0) and temperatures (35.5 to 71 °C). This compound's proteinase activity and stability are influenced by its concentration, with higher concentrations showing more resistance to thermal inactivation and maintaining proteolytic activity under various conditions, including exposure to digestive enzymes like trypsin (Hale, Greer, Trinh, & James, 2005).

Physical Properties Analysis

The physical properties of this compound, including its stability under different conditions, have been extensively studied. Its activity is highly dependent on the solution concentration, with concentrated this compound solutions showing greater resistance to inactivation. The stability of this compound is affected by factors like temperature, pH, and the presence of inhibitors in plasma, such as alpha2-macroglobulin, which can inhibit its activity. These properties are crucial for its therapeutic applications and for determining the optimal conditions for its storage and use (Hale, Greer, & Sempowski, 2002).

Chemical Properties Analysis

This compound's chemical properties, such as its ability to act as a natural proteinase, contribute to its diverse therapeutic effects. It selectively inhibits the biosynthesis of proinflammatory prostaglandins and exhibits antiedematous, anti-inflammatory, and fibrinolytic activities. The enzyme's specificity is similar to that of endogenous protease plasmin, acting on fibrinogen and affecting prostaglandin biosynthesis. These actions suggest this compound's potential in treating various inflammatory conditions and diseases, showcasing the intricate relationship between its chemical properties and pharmacological effects (Taussig, 1980).

Scientific Research Applications

1. Impact on Non-Alcoholic Fatty Liver Disease and Periodontal Health

Bromelain, derived from Ananas comosus, showed potential in reducing oral inflammatory parameters and alveolar bone loss in a rat model. It was effective in reducing the impact of periodontitis, acting as an anti-inflammatory and antioxidant agent, suggesting its role in non-surgical periodontal treatment and reducing hepatic steatosis (Alves et al., 2020).

2. Broad Medical Applications

This compound has demonstrated diverse therapeutic potential, including in the treatment of cardiovascular diseases, blood coagulation disorders, infectious diseases, inflammation-related diseases, and various types of cancer. Its anti-viral, anti-inflammatory, cardioprotective, and anti-coagulatory activities may complement therapies for COVID-19 and post-COVID-19 patients (Hikisz & Bernasińska-Słomczewska, 2021).

3. Anticancer Properties

This compound possesses anticancer properties, evidenced by its cytotoxic, apoptotic, necrotic, autophagic, immunomodulating, and anti-inflammatory effects in cancer cells and animal models. Its wide range of pharmacological activities, including anti-edema, anti-microbial, and wound repair, supports its potential therapeutic value in human cancer diseases (Pezzani et al., 2023).

4. Chemoresponsive and Antimicrobial Agent

This compound, a chemoresponsive proteolytic enzyme, is recognized for its positive effects on the respiratory, digestive, and circulatory systems, potentially affecting the immune system. Its natural remedy properties for arthritis symptoms and relationship with nanoparticles highlight its diverse uses in healthcare (Chakraborty et al., 2021).

5. Immunomodulating Activities

This compound has shown significant immunomodulating activities, suggesting a general effect on the antigen-specific compartment of the human immune system. This study demonstrates this compound's potential as an adjunctive therapy in inflammatory diseases (Müller et al., 2013).

6. Clinical Benefits in Oral Surgery

This compound's application in oral surgery, particularly in patients with hematologic tumors undergoing chemotherapy, showed improvements in pain, swelling, and mouth opening post third molar extraction. It effectively prevented postoperative complications and enhanced quality of life (Tan & Li, 2017).

7. Effects on Tendon Healing

In a study on tendon healing, this compound was investigated for its effects on tenocyte proliferation and malondialdehyde levels in the early stage of Achilles tendon healing, suggesting its potential in treating muscle injuries (Aiyegbusi et al., 2011).

8. Phytotherapeutic Agent

This compound's history of safe use and lack of side effects, combined with its anti-inflammatory, antithrombotic, and anticancer activities, make it a widely accepted phytotherapeutic agent. It is also used for wound healing and circulatory improvement (Rathnavelu et al., 2016).

9. Therapeutic Applications in Medicine

This compound's role as an inhibitor of platelet aggregation, anti-edematous, anti-thrombotic, and anti-inflammatory agent, alongside its ability to assist digestion and enhance drug absorption, presents it as a potential agent in postoperative care and various therapeutic applications (Manzoor et al., 2016).

10. Stabilization for Therapeutic Use

This compound's immobilization on Bacillus spores for oral drug treatment of inflammation and certain diseases demonstrates improved catalytic properties, suggesting its growing therapeutic applications (Nwagu & Ugwuodo, 2019).

Mechanism of Action

Target of Action

Bromelain, a group of enzymes derived from the pineapple plant (Ananas comosus), has been shown to exhibit a wide range of activities . Its primary targets include various inflammatory conditions, cancer cells, and glucose metabolism .

Mode of Action

This compound interacts with its targets through several mechanisms. It exhibits anti-inflammatory activity by reducing inflammation in conditions such as osteoarthritis, rheumatoid arthritis, and asthma . The anti-cancer activity of this compound is achieved through the induction of apoptosis, inhibition of angiogenesis, and enhancement of the body’s immune response . Furthermore, this compound’s anti-diabetic property is attributed to the improvement in glucose metabolism and reduction in insulin resistance .

Biochemical Pathways

This compound affects several biochemical pathways. Its anti-inflammatory action is related to its modulation of the arachidonate cascade . The anti-cancer activity of this compound involves the induction of apoptosis and inhibition of angiogenesis . This compound’s anti-diabetic property is linked to the improvement in glucose metabolism .

Pharmacokinetics

Various formulations and delivery systems are being developed to improve the efficacy and safety of this compound, including the microencapsulated form to treat oral inflammatory conditions and liposomal formulations to treat cancer . These developments aim to enhance this compound’s bioavailability and stability while reducing side effects .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. It has been shown to be useful in treating inflammatory conditions such as osteoarthritis, rheumatoid arthritis, and asthma . In terms of cancer, this compound induces apoptosis, inhibits angiogenesis, and enhances the body’s immune response . For diabetes, this compound improves glucose metabolism and reduces insulin resistance .

Safety and Hazards

Bromelain might cause some side effects, including diarrhea and stomach upset. When applied to the skin, it might cause allergic reactions in some people. It is recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, and not to ingest or breathe vapors/dust.

Future Directions

The breakthrough of recombinant DNA technology has facilitated the large-scale production and purification of recombinant bromelain for novel applications in the future. Various formulations and delivery systems are being developed in order to improve the efficacy and safety of this molecule. Future studies are required to determine safety and efficacy of dosing and interactions with other medications.

Q & A

Q1: What is bromelain and what is its primary mechanism of action?

A1: this compound is a complex mixture of proteolytic enzymes, primarily cysteine proteases, extracted from the stems and fruit of the pineapple plant (Ananas comosus). [] Its primary mechanism of action is the hydrolysis of peptide bonds in proteins. []

Q2: How does this compound's proteolytic activity contribute to its anti-inflammatory effects?

A2: this compound's proteolytic activity can degrade pro-inflammatory mediators like tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and IL-6, reducing inflammation. [] It can also inhibit the expression of COX-2, an enzyme involved in prostaglandin synthesis, further contributing to its anti-inflammatory effects. []

Q3: How does this compound impact blood coagulation?

A3: this compound exhibits anticoagulant effects. Studies suggest it can inhibit the activation of both intrinsic and extrinsic coagulation pathways, reduce clot stability, and promote fibrinolytic activity. [] this compound has been shown to increase the levels of plasminogen while decreasing factor XIII expression in the liver and plasma, impacting the fibrinolytic system. []

Q4: Does this compound affect tumor cell viability and what are the potential mechanisms involved?

A4: Research suggests that this compound can inhibit the growth of various cancer cell lines, including colorectal cancer cells. [] Proposed mechanisms include inducing apoptosis (programmed cell death), increasing reactive oxygen species (ROS) production, and promoting autophagy (a cellular self-degradation process). []

Q5: What is the molecular formula and weight of this compound?

A5: this compound is a complex mixture of enzymes, and therefore, a single molecular formula and weight cannot be defined. Each individual protease within the this compound mixture has its own specific molecular weight and formula.

Q6: Is there any spectroscopic data available for this compound characterization?

A6: Spectroscopic techniques like Fourier transform infrared spectroscopy (FTIR) have been employed to study the secondary structure of this compound and its changes upon encapsulation or modification. [, ] Additionally, FTIR can be used to confirm the presence of this compound within formulated delivery systems. []

Q7: Is this compound stable under various conditions? What factors can affect its stability?

A7: this compound's stability is influenced by factors like pH, temperature, and storage conditions. [] It exhibits optimal activity in a slightly acidic to neutral pH range and is sensitive to high temperatures. [, ]

Q8: How can this compound stability be improved for various applications?

A8: Encapsulation techniques using materials like chitosan, pectin, and Eudragit polymers have demonstrated success in enhancing this compound stability, especially in acidic environments like the stomach. [, , ] This protection allows for targeted delivery to the intestine, where this compound can exert its effects.

Q9: What types of reactions does this compound catalyze, and what is its substrate specificity?

A9: this compound primarily catalyzes the hydrolysis of peptide bonds in proteins. While it exhibits broad substrate specificity, it shows a preference for cleaving peptide bonds after basic amino acids like arginine and lysine. [, ]

Q10: What are some industrial applications of this compound?

A10: this compound finds applications in various industries:

• Food Industry: Meat tenderization, baking, and preventing browning in fruit juices. []
• Pharmaceutical Industry: As a potential therapeutic agent for its anti-inflammatory, anti-edema, and fibrinolytic properties. [, ]

Q11: Have there been any computational studies conducted on this compound?

A11: While computational studies specifically on this compound are limited due to its complex nature, research has explored the use of QSAR models for other plant-derived proteases to predict their activity and properties. [] This approach might also provide valuable insights into this compound's structure-activity relationships.

Q12: What are some formulation strategies used to improve this compound's stability, solubility, or bioavailability?

A12: Several formulation approaches have been investigated:

• Encapsulation: Encapsulation within chitosan, pectin, or Eudragit polymers protects this compound from degradation in the stomach, improving its stability and bioavailability upon oral administration. [, , ]
• Microencapsulation: This technique has shown promise in enhancing this compound's immunomodulatory activity. []
• Nanoformulations: this compound loaded nanoparticles have demonstrated improved stability, sustained release, and enhanced anti-inflammatory effects. []

Q13: Are there specific SHE regulations concerning this compound production and use?

A14: While specific SHE regulations for this compound might vary depending on the country and application, general guidelines for enzyme production, handling, and use in food, pharmaceutical, and other industries apply. [] Manufacturers and researchers must adhere to good manufacturing practices (GMP) and other relevant safety standards.

Q14: What is known about the absorption, distribution, metabolism, and excretion (ADME) of this compound?

A15: Research suggests that this compound is absorbed orally, although its bioavailability can be limited. [] It is distributed throughout the body, with higher concentrations observed in certain tissues like the lungs after nasal administration. [] this compound is metabolized in the liver and excreted primarily through urine and feces.

Q15: How does the route of administration affect this compound's pharmacokinetics and pharmacodynamics?

A16: Oral administration of this compound can be limited by its degradation in the stomach, leading to reduced bioavailability. [] Nasal administration has shown promising results, with higher relative bioavailability and faster absorption compared to oral dosing. [] This route also allows for targeted delivery to the lungs, potentially beneficial for treating respiratory conditions like asthma.

Q16: What in vitro models have been used to study this compound's effects?

A16: Various in vitro models have been employed:

• Cell culture: Studies using cancer cell lines have investigated this compound's anti-proliferative effects and mechanisms of action, including apoptosis induction, ROS production, and autophagy. [, , ]
• Enzyme assays: These assays are used to determine this compound's proteolytic activity and the impact of various factors like pH, temperature, and inhibitors on its activity. [, ]
• Platelet aggregation assays: this compound's potential antithrombotic effects have been investigated using these assays. []

Q17: What animal models have been used to evaluate this compound's efficacy?

A17: Several animal models have been used:

• Rodent models of inflammation: Carrageenan-induced paw edema in rats is commonly used to assess this compound's anti-inflammatory activity. []
• Rodent models of asthma: Ovalbumin-induced asthma models in mice have been used to evaluate this compound's effects on airway hyperresponsiveness, inflammation, and other asthma-related parameters. [, ]
• Musculocutaneous flap models in mice: These models are used to study the effects of this compound on tissue necrosis and angiogenesis in critically perfused tissues. []

Q18: What are some strategies to improve this compound delivery to specific targets or tissues?

A18: Targeted delivery strategies include:

• Encapsulation in nanoparticles: This approach can improve this compound's stability, prolong its circulation time, and enhance its delivery to target tissues. [, ]
• Nasal delivery: This route has shown promise for delivering this compound to the lungs for treating respiratory conditions. []

Q19: What analytical methods are used to characterize and quantify this compound?

A19: Several analytical techniques are employed:

• Spectroscopy: FTIR is used to analyze this compound's secondary structure and interactions with other materials in formulations. [, ]
• Chromatography: Ion exchange chromatography is commonly used for this compound purification and can also be employed to analyze its composition. [, ]
• Electrophoresis: Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is used to determine the molecular weight of this compound components and assess its purity. [, ]
• Enzyme assays: Various assays, including those using casein or synthetic substrates, are employed to measure this compound's proteolytic activity. [, ]